Cas no 1806531-36-1 (Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate)

• Product Name: Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate
• CAS No: 1806531-36-1
• MF: C₁₂H₁₃BrO₃S
• MW: 317.198821783066
• CID: 4956350
• Update Time: 2025-10-29

Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate

• Inchi： 1S/C12H13BrO3S/c1-3-16-12(15)9-5-4-8(17)6-10(9)11(14)7(2)13/h4-7,17H,3H2,1-2H3
• InChI Key： GCLZTSJRSNNPDH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=CC=1C(=O)OCC)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.2
• Topological Polar Surface Area: 44.4

Additional information on Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate

Research Brief on Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate (CAS: 1806531-36-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate (CAS: 1806531-36-1) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its bromopropanoyl and mercaptobenzoate functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have highlighted its potential in targeted drug delivery systems and as a key building block in the design of covalent inhibitors, owing to its reactive bromo and thiol groups.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate as a precursor for covalent kinase inhibitors. The research demonstrated that the compound's bromoacetamide moiety enables selective binding to cysteine residues in target proteins, a mechanism leveraged in the design of irreversible inhibitors for oncology applications. The study reported a 40% improvement in binding affinity compared to analogous non-covalent inhibitors, underscoring its therapeutic potential.

Further investigations into the compound's reactivity profile, as detailed in a 2024 ACS Chemical Biology publication, revealed its utility in PROTAC (Proteolysis Targeting Chimera) development. The thiol group of the mercaptobenzoate moiety facilitates conjugation to E3 ligase ligands, while the bromopropanoyl group serves as an electrophilic warhead for target protein engagement. This dual functionality positions 1806531-36-1 as a valuable scaffold for bifunctional degrader molecules, with demonstrated efficacy in degrading challenging targets like KRAS G12C.

From a synthetic chemistry perspective, recent advances in the preparation of Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate have focused on improving yield and purity. A 2023 Organic Process Research & Development paper described a novel continuous flow synthesis method that reduces byproduct formation by 60% compared to traditional batch processes. This innovation addresses previous challenges in scaling up production while maintaining the compound's reactivity profile, making it more accessible for pharmaceutical development.

Safety and toxicology studies of 1806531-36-1, as reported in regulatory submissions to the FDA and EMA in 2024, indicate favorable preclinical profiles when used as an intermediate. The compound shows minimal off-target reactivity in cellular assays, with a selectivity index exceeding 100 for intended protein targets. These findings support its continued investigation in drug discovery programs, particularly for indications where covalent targeting strategies are advantageous.

Looking forward, the unique chemical properties of Ethyl 2-(2-bromopropanoyl)-4-mercaptobenzoate position it as a promising candidate for next-generation therapeutic development. Ongoing research is exploring its application in targeted protein degradation, antibody-drug conjugates, and as a modular building block for fragment-based drug discovery. The compound's versatility and demonstrated biological activity suggest it will remain an important tool in chemical biology and medicinal chemistry research for the foreseeable future.